Cas no 798541-09-0 (L-Alanine, L-arginyl-L-cysteinyl-L-methionyl-)

L-Alanine, L-arginyl-L-cysteinyl-L-methionyl- structure
798541-09-0 structure
Product Name:L-Alanine, L-arginyl-L-cysteinyl-L-methionyl-
CAS No:798541-09-0
MF:C17H33N7O5S2
MW:479.617820501328
CID:531774
PubChem ID:71402542
Update Time:2025-04-19

L-Alanine, L-arginyl-L-cysteinyl-L-methionyl- Chemical and Physical Properties

Names and Identifiers

    • L-Alanine, L-arginyl-L-cysteinyl-L-methionyl-
    • (2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]-3-sulfanylpropanoyl]amino]-4-methylsulfanylbutanoyl]amino]propanoic acid
    • DTXSID30823502
    • 798541-09-0
    • N~5~-(Diaminomethylidene)-L-ornithyl-L-cysteinyl-L-methionyl-L-alanine
    • Inchi: 1S/C17H33N7O5S2/c1-9(16(28)29)22-14(26)11(5-7-31-2)23-15(27)12(8-30)24-13(25)10(18)4-3-6-21-17(19)20/h9-12,30H,3-8,18H2,1-2H3,(H,22,26)(H,23,27)(H,24,25)(H,28,29)(H4,19,20,21)/t9-,10-,11-,12-/m0/s1
    • InChI Key: HPJIIMVQMPAJIX-BJDJZHNGSA-N
    • SMILES: S(C)CC[C@@H](C(N[C@H](C(=O)O)C)=O)NC([C@H](CS)NC([C@H](CCC/N=C(\N)/N)N)=O)=O

Computed Properties

  • Exact Mass: 479.19845953g/mol
  • Monoisotopic Mass: 479.19845953g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 15
  • Complexity: 646
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.4
  • Topological Polar Surface Area: 241Ų
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd